Cas no 61675-73-8 ((5-chlorothiophen-2-yl)methanethiol)

• Product Name: (5-chlorothiophen-2-yl)methanethiol
• CAS No: 61675-73-8
• MF: C₅H₅ClS₂
• MW: 164.676197767258
• CID: 470532
• PubChem ID: 22117348
• Update Time: 2025-04-19

(5-chlorothiophen-2-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanethiol, 5-chloro-
• (5-chlorothiophen-2-yl)methanethiol
• 61675-73-8
• DTXSID60622565
• EN300-1085673
• SCHEMBL7012372

• Inchi： 1S/C5H5ClS2/c6-5-2-1-4(3-7)8-5/h1-2,7H,3H2
• InChI Key： MNAVPHKXCHSTIN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CS)S1

Computed Properties

• Exact Mass: 163.95225
• Monoisotopic Mass: 163.9521202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.2Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes